![molecular formula C8H4FN3 B578112 4-Fluoro-1h-pyrrolo[2,3-b]pyridine-5-carbonitrile CAS No. 1260381-44-9](/img/structure/B578112.png)
4-Fluoro-1h-pyrrolo[2,3-b]pyridine-5-carbonitrile
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Overview
Description
“4-Fluoro-1h-pyrrolo[2,3-b]pyridine-5-carbonitrile” is a chemical compound with the molecular formula C8H4FN3 . It has a molecular weight of 161.14 g/mol . The compound is solid in physical form .
Synthesis Analysis
The synthesis of “this compound” has been reported in the literature . The synthesis process involves regioselective fluorination using either the Balz-Schiemann reaction or lithium-halogen exchange .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrolopyridine core with a fluorine atom at the 4-position and a carbonitrile group at the 5-position . The InChI code for this compound is 1S/C8H4FN3/c9-7-5(3-10)4-12-8-6(7)1-2-11-8/h1-2,4H,(H,11,12)
.
Physical and Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 161.14 g/mol . The compound has a topological polar surface area of 52.5 Ų . It has a XLogP3-AA value of 1.1, indicating its lipophilicity .
Scientific Research Applications
Structural Analysis and Synthesis :
- The crystal structure and molecular interactions of pyridine derivatives, including those related to "4-Fluoro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile," have been analyzed through X-ray diffraction and Hirshfeld surface analysis (Venkateshan et al., 2019).
- There's a documented concise and efficient synthesis process for "4-Fluoro-1H-pyrrolo[2,3-b]pyridine" from "1H-pyrrolo[2,3-b]pyridine N-oxide" using regioselective fluorination techniques (Thibault et al., 2003).
Biological Activity and Pharmacological Potential :
- Synthesis and characterization of new biologically active pyrrolo[2,3-b]pyridine scaffolds have been conducted, implying potential pharmacological applications (Sroor, 2019).
- Docking studies and quantitative structure-activity relationship (QSAR) methods have been employed to analyze the molecular features of similar fluorinated pyrrolopyridine derivatives for their role as c-Met kinase inhibitors (Caballero et al., 2011).
Potential as Corrosion Inhibitors :
- Ultrasound-assisted synthesis of pyrazolo[3,4-b]pyridine derivatives, which are structurally related to "4-Fluoro-1H-pyrrolo[2,3-b]pyridine," has shown potential as corrosion inhibitors for mild steel in acidic environments (Dandia et al., 2013).
Electrochemical and Spectroscopic Applications :
- The synthesis and electrochemical characterization of derivatives of "4,7-diamino-1,10-phenanthrolines" and their precursors, related to "this compound," have been explored, highlighting their potential in electronic applications (Nycz et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Fluoro-1h-pyrrolo[2,3-b]pyridine-5-carbonitrile is the Fibroblast Growth Factor Receptor (FGFR) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including organ development, cell proliferation, and angiogenesis .
Mode of Action
This compound interacts with FGFRs by binding to the receptor’s extracellular ligand-binding domains . This binding triggers receptor dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . The compound’s interaction with FGFRs results in the inhibition of the receptor’s signaling pathway .
Biochemical Pathways
The compound’s action affects the FGFR signaling pathway, which includes the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . Abnormal activation of the FGFR signaling pathway is associated with several types of cancers, and the compound’s inhibitory action on this pathway can potentially halt cancer progression .
Result of Action
In vitro studies have shown that this compound can inhibit cell proliferation and induce apoptosis . It also significantly inhibits the migration and invasion of cancer cells .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability
Properties
IUPAC Name |
4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4FN3/c9-7-5(3-10)4-12-8-6(7)1-2-11-8/h1-2,4H,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPTLURUDTJBJRN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=C(C(=C21)F)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4FN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501221781 |
Source
|
Record name | 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 4-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501221781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1260381-44-9 |
Source
|
Record name | 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 4-fluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1260381-44-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 4-fluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501221781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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